Cas no 543698-85-7 (1H-Indene, 4-bromo-2,5-dimethyl-)

• Product Name: 1H-Indene, 4-bromo-2,5-dimethyl-
• CAS No: 543698-85-7
• MF: C₁₁H₁₁Br
• MW: 223.109042406082
• CID: 1590677
• PubChem ID: 23115454
• Update Time: 2025-04-21

1H-Indene, 4-bromo-2,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Indene, 4-bromo-2,5-dimethyl-
• 4-bromo-2,5-dimethyl-1H-indene
• 4-Bromo-2,5-dimethylindene
• SCHEMBL1452555
• DTXSID50630715
• 543698-85-7
• QQXQXBXFLHDUPL-UHFFFAOYSA-N

• Inchi： 1S/C11H11Br/c1-7-5-9-4-3-8(2)11(12)10(9)6-7/h3-4,6H,5H2,1-2H3
• InChI Key： QQXQXBXFLHDUPL-UHFFFAOYSA-N
• SMILES： BrC1=C(C)C=CC2=C1C=C(C)C2

Computed Properties

• Exact Mass: 222.00443
• Monoisotopic Mass: 222.00441g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indenes and isoindenes Indenes and isoindenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Indenes and isoindenes